Cas no 75920-45-5 (2-(4-methylphenyl)propanenitrile)

• Product Name: 2-(4-methylphenyl)propanenitrile
• CAS No: 75920-45-5
• MF: C₁₀H₁₁N
• MW: 145.201042413712
• MDL: MFCD11036541
• CID: 4658565
• PubChem ID: 10630646
• Update Time: 2024-03-01

2-(4-methylphenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenyl)propanenitrile
• Benzeneacetonitrile, α,4-dimethyl-

• MDL： MFCD11036541
• Inchi： 1S/C10H11N/c1-8-3-5-10(6-4-8)9(2)7-11/h3-6,9H,1-2H3
• InChI Key： VELPKXLIEFPYNV-UHFFFAOYSA-N
• SMILES： N#CC(C)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 145.089149355g/mol
• Monoisotopic Mass: 145.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids